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Compound of Interest

Compound Name: Cytidine-5'-triphosphate disodium

Cat. No.: B15588282 Get Quote

Application Notes and Protocols for CTP Disodium
Salt
Audience: Researchers, scientists, and drug development professionals.

Introduction
Cytidine-5'-triphosphate (CTP) disodium salt is a crucial nucleotide involved in a multitude of

cellular processes. It serves as a fundamental building block for the synthesis of RNA by RNA

polymerases and is integral to the biosynthesis of phospholipids, such as phosphatidylcholine.

[1][2] CTP's role extends to protein glycosylation and as a coenzyme in various metabolic

pathways.[3] These application notes provide detailed protocols for the proper dissolution and

storage of CTP disodium salt to ensure its stability and efficacy in experimental settings.

Physicochemical Properties
CTP disodium salt is typically a white, crystalline powder.[2][4] It is highly soluble in water,

forming a clear and colorless solution, but is insoluble in organic solvents like ethanol.[1][3] The

compound is hygroscopic and sensitive to moisture, necessitating storage under desiccating

conditions.[2]
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A summary of the key quantitative data for CTP disodium salt is presented in the table below

for easy reference.

Parameter Value Reference

Molecular Formula C₉H₁₄N₃Na₂O₁₄P₃ [1][4]

Molecular Weight ~527.15 g/mol [4]

Appearance White crystalline powder [2][4]

Solubility in Water ~50 mg/mL [2]

Solubility in PBS (pH 7.2) ~10 mg/mL [5]

Recommended Storage (Solid) -20°C [1][2]

Recommended Storage

(Solution)
-20°C or -80°C [6][7]

Stock Solution Stability (-20°C) Several months [6]

Stock Solution Stability (-80°C) Up to 6 months [7]

Experimental Protocols
Protocol 1: Preparation of a 100 mM CTP Disodium Salt
Aqueous Stock Solution
This protocol outlines the steps to prepare a high-concentration aqueous stock solution of CTP

disodium salt.

Materials:

CTP disodium salt (solid)

Nuclease-free water

Sterile microcentrifuge tubes

Vortex mixer
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Calibrated micropipettes

Procedure:

Equilibration: Allow the container of CTP disodium salt to equilibrate to room temperature

before opening to minimize condensation, as the compound is hygroscopic.

Weighing: Accurately weigh the desired amount of CTP disodium salt powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 100 mM solution, weigh out

approximately 52.7 mg.

Dissolution: Add the appropriate volume of nuclease-free water to the tube. For a 100 mM

solution, if you weighed 52.7 mg, add 1 mL of water.

Mixing: Vortex the solution until the CTP disodium salt is completely dissolved. The resulting

solution should be clear and colorless.[2]

pH Adjustment (Optional but Recommended): Check the pH of the solution. For most

biological applications, a neutral pH is desired. Adjust the pH to 7.0-7.5 using a small volume

of dilute NaOH or HCl, if necessary. Commercially available CTP solutions are often

prepared at a pH of 7.0 ± 0.1.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, nuclease-

free microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can

lead to degradation of the CTP.[6]

Storage: Store the aliquots at -20°C for long-term storage.[6] For extended periods (up to 6

months), storage at -80°C is recommended.[7]

Protocol 2: Preparation of a CTP Disodium Salt Stock
Solution in Buffer
For certain applications, preparing the CTP stock solution in a buffer is preferred. A common

choice is a Tris-HCl buffer.

Materials:
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CTP disodium salt (solid)

1 M Tris-HCl, pH 7.5 (nuclease-free)

Nuclease-free water

Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure:

Equilibration and Weighing: Follow steps 1 and 2 from Protocol 1.

Solvent Preparation: Prepare the desired buffer concentration. For a final solution in 5 mM

Tris-HCl, for instance, you would dilute your 1 M Tris-HCl stock in nuclease-free water.

Dissolution: Add the appropriate volume of the prepared Tris-HCl buffer to the weighed CTP

disodium salt.

Mixing: Vortex thoroughly until the solid is completely dissolved.

Aliquoting and Storage: Aliquot the buffered CTP solution into single-use volumes and store

at -20°C or -80°C as described in Protocol 1.[6][7]
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Caption: Workflow for CTP Disodium Salt Solution Preparation and Storage.
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Signaling Pathway Involvement
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Caption: CTP's Role in RNA and Phospholipid Synthesis Pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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